Cas no 2138189-93-0 (2-Pentynoic acid, 4-amino-5-methoxy-, ethyl ester)

• Product Name: 2-Pentynoic acid, 4-amino-5-methoxy-, ethyl ester
• CAS No: 2138189-93-0
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 5299552
• Update Time: 2025-10-21

2-Pentynoic acid, 4-amino-5-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pentynoic acid, 4-amino-5-methoxy-, ethyl ester

• Inchi： 1S/C8H13NO3/c1-3-12-8(10)5-4-7(9)6-11-2/h7H,3,6,9H2,1-2H3
• InChI Key： PZLXMYMIMVKBAM-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C#CC(N)COC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 2-Pentynoic acid, 4-amino-5-methoxy-, ethyl ester

2-Pentynoic acid, 4-amino-5-methoxy-, ethyl ester (CAS No. 2138189-93-0): A Comprehensive Overview in Modern Chemical Biology

2-Pentynoic acid, 4-amino-5-methoxy-, ethyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 2138189-93-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of α-haloacyl esters, characterized by the presence of a terminal alkyne group and an amine substituent, which make it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 2-pentynoic acid, 4-amino-5-methoxy-, ethyl ester consists of a pentynoic acid backbone, which is modified by the introduction of an amino group at the fourth carbon position and a methoxy group at the fifth carbon position. The ethyl ester functionality at the carboxyl terminus further enhances its reactivity, making it a valuable building block for the synthesis of more complex molecules. This structural configuration imparts distinct chemical and biological properties, which have been explored in recent research.

In recent years, there has been growing interest in the development of novel bioactive compounds derived from α-haloacyl esters due to their potential as pharmacological intermediates. The presence of both an alkyne and an amine moiety in 2-pentynoic acid, 4-amino-5-methoxy-, ethyl ester allows for diverse chemical modifications, including Sonogashira coupling reactions, Buchwald-Hartwig amination, and palladium-catalyzed cross-coupling reactions. These transformations have been leveraged to synthesize complex heterocyclic compounds that exhibit various biological activities.

One of the most compelling aspects of 2-pentynoic acid, 4-amino-5-methoxy-, ethyl ester is its utility in the synthesis of peptidomimetics and protease inhibitors. The alkyne group can be used to introduce rigid structures into peptide-like molecules, while the amine and methoxy groups provide sites for further functionalization. This has led to the development of novel compounds with potential applications in treating neurological disorders, infectious diseases, and cancer. For instance, researchers have utilized this compound to develop inhibitors of matrix metalloproteinases (MMPs), which are enzymes involved in tissue degradation and have been implicated in various pathological processes.

The methoxy group in 2-pentynoic acid, 4-amino-5-methoxy-, ethyl ester also plays a crucial role in modulating the biological activity of derived compounds. Methoxy-substituted aromatic rings are known to enhance binding affinity to biological targets due to their ability to engage in hydrophobic interactions and π-stacking interactions. This has been particularly relevant in the design of kinase inhibitors, where methoxy groups have been shown to improve selectivity and potency. The combination of these features makes 2-pentynoic acid, 4-amino-5-methoxy-, ethyl ester a promising scaffold for drug discovery efforts.

Recent studies have also explored the use of 2-pentynoic acid, 4-amino-5-methoxy-, ethyl ester in materials science applications. The alkyne functionality can be polymerized or used to functionalize surfaces with specific chemical properties. For example, researchers have demonstrated its utility in creating conductive polymers that could be used in organic electronics or as sensors for detecting small molecules. The ability to precisely control the structure and reactivity of these polymers makes them attractive for advanced technological applications.

The synthesis of 2-pentynoic acid, 4-amino-5-methoxy-, ethyl ester itself is an intriguing challenge due to its complex structural features. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, advances in catalytic methods have made it possible to streamline these processes significantly. For instance, palladium-catalyzed cross-coupling reactions have enabled efficient introduction of both alkyne and amine functionalities in a single step or with minimal intermediate isolation.

The pharmaceutical industry has taken particular interest in 2-pentynoic acid, 4-amino-5-methoxy-, ethyl ester due to its potential as a lead compound for drug development. Its structural features allow for rapid derivatization into libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) techniques combined with computational modeling have accelerated this process by enabling rapid assessment of thousands of derivatives for their potential efficacy against various disease targets.

In conclusion,2-pentynoic acid, 4-amino-5-methoxy-, ethyl ester (CAS No. 2138189-93-0) represents a fascinating compound with broad applications across chemical biology and materials science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with potential therapeutic applications. As research continues to uncover new synthetic methodologies and biological functions,2-pentynoic acid, 4-amino-5-methoxy-, ethyl ester is poised to remain at the forefront of innovation in these fields.